Cas no 2228435-95-6 (2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol)

• Product Name: 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol
• CAS No: 2228435-95-6
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• CID: 6228675
• PubChem ID: 165646092
• Update Time: 2025-06-09

2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol
• 2228435-95-6
• EN300-1958576
• 2,2-difluoro-2-[3-(methoxymethyl)phenyl]ethan-1-ol

• Inchi： 1S/C10H12F2O2/c1-14-6-8-3-2-4-9(5-8)10(11,12)7-13/h2-5,13H,6-7H2,1H3
• InChI Key： XUPZUJNTVQOHLA-UHFFFAOYSA-N
• SMILES： FC(CO)(C1C=CC=C(COC)C=1)F

Computed Properties

• Exact Mass: 202.08053595g/mol
• Monoisotopic Mass: 202.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.5Ų

Additional information on 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol

Introduction to 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol (CAS No. 2228435-95-6)

2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol, identified by the CAS number 2228435-95-6, is a fluorinated aromatic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are widely recognized for their ability to modulate the pharmacokinetic and pharmacodynamic properties of drug candidates. The structural motif of this molecule, featuring a phenyl ring substituted with fluorine and methoxymethyl groups, positions it as a potential candidate for further exploration in the development of novel therapeutic agents.

The synthesis and characterization of 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol have been subjects of interest due to its potential applications in medicinal chemistry. The introduction of fluorine atoms into aromatic systems often enhances metabolic stability, lipophilicity, and binding affinity to biological targets. In particular, the electron-withdrawing nature of fluorine can influence the electronic properties of the molecule, thereby affecting its interactions with enzymes and receptors. This compound’s structure suggests that it may exhibit properties conducive to drug development, such as improved bioavailability and reduced susceptibility to degradation by metabolic enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the behavior of such compounds with greater accuracy. Studies have shown that fluorinated aromatic compounds can exhibit enhanced binding affinities to target proteins, making them attractive for drug design. The methoxymethyl group in 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol may also contribute to its pharmacological activity by influencing its conformational flexibility and solubility profile. These features are critical for optimizing drug candidates for oral administration or delivery via other routes.

In the context of current research, there is growing evidence that fluorinated derivatives of phenyl ethers can serve as valuable scaffolds for the development of bioactive molecules. For instance, studies have demonstrated that certain fluorinated phenyl ethers exhibit anti-inflammatory and anticancer properties. The structural similarity between 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol and these known bioactive compounds suggests that it may share similar pharmacological effects. Further investigation into its biological activity could uncover novel therapeutic applications.

The synthesis of 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol presents unique challenges due to the need for precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently. These techniques are essential for producing complex fluorinated compounds with high enantiomeric purity, which is often critical for pharmaceutical applications.

One of the key considerations in the development of new drug candidates is their potential toxicity profile. While fluorine atoms are generally well-tolerated in pharmaceuticals, it is essential to evaluate the safety of novel fluorinated compounds through rigorous toxicological studies. Preliminary data suggest that 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol exhibits low toxicity in cell-based assays, but further studies are needed to confirm its safety in vivo. These assessments are crucial for determining whether the compound is suitable for progression into clinical trials.

The role of computational tools in drug discovery has been increasingly recognized in recent years. Molecular docking simulations and quantum mechanical calculations have been used to predict how 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol interacts with biological targets such as enzymes and receptors. These predictions can guide experimental design and help identify modifications that may enhance its pharmacological activity. By leveraging computational methods alongside traditional experimental approaches, researchers can accelerate the discovery process and reduce costs associated with hit identification and lead optimization.

Future directions in the study of 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol may include exploring its potential as an intermediate in multi-step syntheses or as a building block for more complex molecules. The versatility of its structural framework allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For example, introducing additional functional groups could alter its solubility or binding affinity while preserving its core pharmacophore.

The impact of fluorinated compounds on modern medicine cannot be overstated. Many successful drugs on the market today contain fluorine atoms, which have been instrumental in improving their efficacy and safety profiles. As research continues into new applications for fluorinated molecules like 2,2-difluoro-2-3-(methoxymethyl)phenylethan-1-ol, it is likely that additional therapeutic breakthroughs will emerge from this field.